Cas no 29267-88-7 (Caloxanthin)
Caloxanthin structure
Product Name:Caloxanthin
CAS No:29267-88-7
MF:C40H56O3
MW:584.870852470398
CID:282385
Update Time:2024-02-29
Caloxanthin Chemical and Physical Properties
Names and Identifiers
-
- b,b-Carotene-2,3,3'-triol, (2R,3R,3'R)-
- (2R,3R,3'R)-b,b-Carotene-2,3,3'-triol
- all-trans-Caloxanthin
- Caloxanthin
- LMPR01070134
- C16282
- Q27149462
- 29267-88-7
- (2R,3R,3'R)-beta,beta-Carotene-2,3,3'-triol
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- Inchi: 1S/C40H56O3/c1-28(17-13-19-30(3)21-23-35-32(5)25-34(41)27-39(35,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-36-33(6)26-37(42)38(43)40(36,9)10/h11-24,34,37-38,41-43H,25-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+/t34-,37-,38+/m1/s1
- InChI Key: PKHJWTKRKQNNJE-RJLXQHJHSA-N
- SMILES: O[C@H]1[C@@H](CC(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C[C@H](CC2(C)C)O)/C)/C)C1(C)C)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 43
- Rotatable Bond Count: 10
- Complexity: 1330
- Topological Polar Surface Area: 60.7
- XLogP3: 9.33000000000001
Caloxanthin Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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